PPBN can be synthesized through several methods, including the reaction of 4-chlorobenzonitrile with 1-propyl-4-amino-3,5-dimethylpyrazole in the presence of a base like potassium carbonate or sodium hydride. The reaction takes place in anhydrous organic solvents like dimethyl sulfoxide or dimethyl carbonate at elevated temperatures. After the reaction is complete, the product is isolated and purified through column chromatography or recrystallization.
The chemical structure of PPBN can be characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. The NMR spectrum of PPBN shows characteristic peaks for the pyrazole ring, benzene ring, and nitrile group, while the MS spectrum shows a peak at m/z 253. The IR spectrum of PPBN shows absorption bands at 2221 cm-1 and 1672 cm-1, which correspond to the nitrile group and pyrazole ring, respectively.